Cas no 588687-51-8 (<br>4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol e-3-thiol)

• Product Name: <br>4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol e-3-thiol
• CAS No: 588687-51-8
• MF: C₁₂H₁₅N₃S₂
• MW: 265.397599458694
• MDL: MFCD03423446
• CID: 3111606
• PubChem ID: 4634317
• Update Time: 2025-06-09

<br>4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol e-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol e-3-thiol
• AKOS017258775
• ALBB-003196
• BBL016761
• 4-methyl-3-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1H-1,2,4-triazole-5-thione
• 588687-51-8
• 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• MFCD03423446
• VS-05545
• STK434154
• 4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2H-1,2,4-triazole-3-thione
• H22623
• AKOS003293910
• CS-0322861

• MDL： MFCD03423446
• Inchi： 1S/C12H15N3S2/c1-7-3-4-8-9(6-17-10(8)5-7)11-13-14-12(16)15(11)2/h6-7H,3-5H2,1-2H3,(H,14,16)
• InChI Key： VBOIFDWYRLZSDB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=NNC(N2C)=S)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 265.07073984Da
• Monoisotopic Mass: 265.07073984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88Ų

Additional information on <br>4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazol e-3-thiol

Comprehensive Analysis of 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588687-51-8)

The compound 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588687-51-8) is a heterocyclic organic molecule featuring a unique combination of benzothiophene and triazole rings. This structure endows it with significant potential in pharmaceutical and agrochemical research, particularly in the development of novel bioactive agents. Its thiol functional group and methyl-substituted triazole moiety make it a versatile intermediate for synthesizing derivatives with enhanced biological activity.

In recent years, the demand for heterocyclic compounds like 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antioxidant, aligning with the growing focus on targeted therapies and oxidative stress management. The compound’s CAS No. 588687-51-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and functional group modification. Its benzothiophene core contributes to lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the triazole-thiol segment offers sites for further derivatization, enabling the creation of libraries for high-throughput screening.

From an industrial perspective, this compound is gaining traction in custom synthesis and contract research organizations (CROs). Its CAS registry number (588687-51-8) ensures precise identification in global supply chains, meeting the needs of pharmaceutical manufacturers and academic labs. Environmental and safety profiles of such compounds are also under scrutiny, with emphasis on green chemistry principles to minimize waste.

Emerging trends in computational chemistry have further amplified interest in 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol. Molecular docking studies predict its interactions with enzymatic targets, while QSAR models optimize its derivatives for improved efficacy. These advancements align with the broader shift toward AI-driven drug design, a hot topic in 2024.

In summary, 4-Methyl-5-(6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 588687-51-8) represents a promising scaffold in modern chemistry. Its structural complexity and functional diversity cater to diverse applications, from medicinal chemistry to material innovation, making it a compound of enduring scientific and commercial value.